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Compound of Interest

Compound Name: 2,6-Dichloro-5-fluoronicotinamide

Cat. No.: B046746 Get Quote

Essential Safety and Handling Guide for 2,6-
Dichloro-5-fluoronicotinamide
This guide provides crucial safety and logistical information for the handling and disposal of

2,6-Dichloro-5-fluoronicotinamide (CAS: 113237-20-0). The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals.

Chemical Hazard and Classification

2,6-Dichloro-5-fluoronicotinamide is classified as a hazardous substance. It is harmful if

swallowed, in contact with skin, or if inhaled. It is known to cause skin irritation, serious eye

irritation, and may cause respiratory irritation.[1][2]
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statements

Acute Toxicity (Oral,

Dermal, Inhalation)

GHS07: Exclamation

mark
Warning

H302+H312+H332:

Harmful if swallowed,

in contact with skin or

if inhaled.[2]

Skin Irritation
GHS07: Exclamation

mark
Warning

H315: Causes skin

irritation.[1][2]

Eye Irritation
GHS07: Exclamation

mark
Warning

H319: Causes serious

eye irritation.[1][2]

Specific target organ

toxicity

GHS07: Exclamation

mark
Warning

H335: May cause

respiratory irritation.[1]

[2]

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following personal protective equipment

is mandatory when handling 2,6-Dichloro-5-fluoronicotinamide.

Eye and Face Protection: Wear chemical splash-resistant safety glasses or goggles with side

protection.[1] A face shield may be appropriate for certain procedures.[1] Ensure that an

eyewash station is readily accessible.[2][3]

Skin Protection:

Gloves: Wear protective gloves.[2] Regularly inspect gloves for any signs of degradation

and replace them frequently.

Clothing: A laboratory coat is the minimum requirement.[1] For tasks with a higher risk of

exposure, wear appropriate protective clothing to prevent skin contact.[2]

Footwear: Always wear close-toed footwear.[1] Safety footwear that covers the entire foot

is recommended in areas where chemicals are handled.[4]
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Respiratory Protection: Use this compound only in a well-ventilated area, preferably within a

fume hood.[1][2] If engineering controls are insufficient, a NIOSH- or CEN-certified respirator

with a particle filter should be used.[1][2] A self-contained breathing apparatus must be

available for emergencies.[2]

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Before handling, ensure you are familiar with the substance's hazards by reviewing the

Safety Data Sheet (SDS).

Work in a designated, well-ventilated area, such as a chemical fume hood.[2]

Ensure that an emergency eyewash station and safety shower are in close proximity and

are in good working order.[3]

Assemble all necessary equipment and reagents before starting the procedure.

Handling:

Avoid direct contact with the substance.[2]

Do not breathe in dust, fumes, or vapors.[1] Avoid the formation or spread of dust in the

air.[2]

Wear the appropriate PPE as detailed above.

Wash hands thoroughly after handling the compound, even if gloves were worn.[1]

Do not eat, drink, or smoke in the laboratory area.[1]

Storage:

Store in a cool, well-ventilated area in a tightly closed container.[2]

Long-term storage at 2-8°C is recommended.[1]
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Store away from incompatible materials such as strong oxidizing agents and strong acids.

[2]

Disposal Plan
All waste materials contaminated with 2,6-Dichloro-5-fluoronicotinamide must be treated as

hazardous waste.

Containment:

Collect waste material in a closable, labeled container.[2]

Do not dispose of this chemical into drains or rivers.[2]

Disposal:

Dispose of the contents and container to an approved waste disposal plant in accordance

with local, state, and federal regulations.[1]

Emergency Procedures
In case of skin contact: Immediately remove all contaminated clothing.[2] Wash the affected

area with plenty of soap and water for at least 15 minutes.[1][5] Seek medical attention if

irritation occurs.[1]

In case of eye contact: Immediately flush the eyes with running water for at least 15 minutes,

holding the eyelids open.[2] Remove contact lenses if present and easy to do.[1] Seek

immediate medical attention.[1]

If inhaled: Move the person to fresh air and keep them in a position comfortable for

breathing.[1] If the person feels unwell, call a poison center or doctor.[1]

If swallowed: Wash out the mouth with water.[2] Do not induce vomiting.[2] If the person is

conscious, give them half a liter of water to drink.[2] Seek immediate medical advice.[2]

In case of a spill: Mark out the contaminated area and prevent access.[2] For minor spills,

use an inert absorbent material to clean up and place it in a suitable container for disposal.

[5] For major spills, evacuate the area and contact emergency services.[6]
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Experimental Workflow
The following diagram illustrates the standard workflow for handling 2,6-Dichloro-5-
fluoronicotinamide in a laboratory setting.
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Caption: Workflow for Safe Handling of 2,6-Dichloro-5-fluoronicotinamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b046746?utm_src=pdf-custom-synthesis
https://aksci.com/sds/X9047_SDS.pdf
https://store.apolloscientific.co.uk/storage/msds/PC6948_msds.pdf
https://pim-resources.coleparmer.com/sds/07622.pdf
https://www.bernardoecenarro.com/en/besa-lab/recommended-ppe-to-handle-chemicals/
https://www.chemsrc.com/en/cas/96568-02-4_1101363.html
https://store.apolloscientific.co.uk/storage/msds/PC32692_msds.pdf
https://www.benchchem.com/product/b046746#personal-protective-equipment-for-handling-2-6-dichloro-5-fluoronicotinamide
https://www.benchchem.com/product/b046746#personal-protective-equipment-for-handling-2-6-dichloro-5-fluoronicotinamide
https://www.benchchem.com/product/b046746#personal-protective-equipment-for-handling-2-6-dichloro-5-fluoronicotinamide
https://www.benchchem.com/product/b046746#personal-protective-equipment-for-handling-2-6-dichloro-5-fluoronicotinamide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b046746?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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